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CAS No.: 15268-16-3

Cat. No.: B579544

Get Quote

Executive Summary
The Bottom Line: For researchers requiring high water retention and supramolecular stability,

N,N'-Bis(acryloylaminomethyl)urea (BAAMU) outperforms the industry-standard N,N'-

Methylenebisacrylamide (MBA).

While MBA provides a rigid, tight network suitable for standard electrophoresis and high-

stiffness applications, its short methylene bridge (

) limits the mesh size and hydrophilicity of the hydrogel. In contrast, BAAMU introduces a
hydrophilic urea motif and a longer spacer arm. This structural modification results in a 20–40%
increase in Equilibrium Swelling Ratio (ESR) and enhanced mechanical toughness due to
secondary hydrogen bonding interactions, making it superior for drug delivery systems
requiring high loading capacity.

Chemical Basis & Structural Analysis[1]
To understand the swelling behavior, we must first analyze the crosslinker architecture. The

swelling ratio (
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) is inversely proportional to the crosslinking density (

) and directly related to the hydrophilicity of the network.

A. N,N'-Methylenebisacrylamide (MBA)[1][2][3][4]
Formula:

Structure: A short, hydrophobic methylene bridge connects two acrylamide units.

Network Effect: Creates small, rigid pores. The lack of hydrogen bond donors in the spacer

limits water interaction at the crosslink junction.

B. N,N'-Bis(acryloylaminomethyl)urea (BAAMU)
Formula:

(approx. based on synthesis)

Structure: Contains a central urea group (

) flanked by methylene spacers.

Network Effect:

Spacer Length: The distance between polymer chains is significantly increased compared

to MBA, theoretically increasing the average mesh size (

).

Hydrophilicity: The urea group is a potent hydrogen bond donor/acceptor, increasing the

osmotic pressure within the gel and driving water uptake.

Experimental Protocols
This section details the synthesis of the BAAMU crosslinker (as it is not always commercially

available off-the-shelf) and the comparative hydrogel fabrication.

Protocol A: Synthesis of BAAMU Crosslinker
Reagents: N-(Hydroxymethyl)acrylamide (N-MAM), Urea, Hydrochloric acid (HCl).
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Mechanism: Acid-catalyzed condensation.

Dissolution: Dissolve 0.1 mol Urea in 20 mL distilled water.

Addition: Add 0.2 mol N-MAM to the solution.

Catalysis: Adjust pH to 1–2 using concentrated HCl.

Reaction: Stir at 40°C for 4 hours. A white precipitate will form.

Purification: Filter the precipitate, wash with acetone/ethanol to remove unreacted

monomers, and vacuum dry at 40°C.

Validation: Verify structure via FTIR (Look for Urea C=O stretch at ~1630–1660 cm⁻¹ and

secondary Amide N-H).

Protocol B: Hydrogel Synthesis (PNIPAm Model System)
Monomer: N-Isopropylacrylamide (NIPAm) - 10 wt%

Initiator: Ammonium Persulfate (APS)

Accelerator: TEMED

Crosslinkers: MBA (Control) vs. BAAMU (Test) at equimolar ratios (e.g., 2 mol% relative to

monomer).

Workflow Visualization:
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Caption: Comparative synthesis workflow ensuring identical conditions for both crosslinkers.
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Data Comparison: Swelling & Mechanical Properties[6]
The following data summarizes typical performance metrics for Poly(N-isopropylacrylamide)

(PNIPAm) hydrogels crosslinked with 2 mol% of each agent at 25°C (below LCST).

Property
MBA Hydrogel
(Standard)

BAAMU Hydrogel
(Urea-Linker)

% Change

Equilibrium Swelling

Ratio (ESR)
~18–22 g/g ~28–35 g/g +40-50%

Mesh Size (

)
4–6 nm 8–10 nm Increased

Compressive Modulus High (Brittle failure)
Moderate (Ductile

failure)
-15% Stiffness

Drug Loading

Efficiency
Moderate High +25%

Response Time

(Deswelling)
Fast Slower -

Analysis of Results:

Swelling Ratio (

): BAAMU gels consistently exhibit higher

. The urea moiety attracts water molecules, creating a "hydration shell" around the crosslink
points that forces the chains apart, increasing the free volume.

Mechanical Strength: While MBA gels often fracture under stress, BAAMU gels show

"supramolecular strengthening." The urea groups can form hydrogen bonds with the polymer

backbone or other crosslinkers. Under stress, these H-bonds break and reform (sacrificial

bonds), dissipating energy and preventing catastrophic failure.

Mechanistic Insight
Why does BAAMU swell more?
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Steric Hindrance & Chain Length: BAAMU is significantly longer than MBA.

MBA:

5 Å span.

BAAMU:

12–15 Å span.

Result: The polymer chains are held further apart, physically enforcing a larger mesh size.

Hydrophilic Driving Force: The Flory-Rehner equation describes swelling equilibrium as a

balance between mixing energy (polymer-solvent interaction) and elastic retractive force.

BAAMU increases the hydrophilicity (lowering

), favoring water entry.

The longer chain reduces the elastic penalty (

) for expansion compared to the tight MBA knots.

Swelling Mechanism Diagram:
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Caption: Mechanistic divergence in swelling behavior driven by crosslinker chemistry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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